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Compound of Interest

Compound Name: Vercirnon sodium

Cat. No.: B8118131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vercirnon sodium, also known as GSK1605786A or CCX282-B, is a potent and selective

antagonist of the C-C chemokine receptor type 9 (CCR9). CCR9 is a G protein-coupled

receptor (GPCR) that plays a crucial role in the migration of lymphocytes to the gastrointestinal

tract, a process implicated in inflammatory bowel diseases (IBD) such as Crohn's disease.

Vercirnon sodium exerts its inhibitory effect by binding to an intracellular allosteric site on the

CCR9 receptor, thereby preventing G protein coupling and subsequent downstream signaling.

[1] These application notes provide detailed protocols for the dissolution of vercirnon sodium
for experimental use, along with relevant data for in vitro and in vivo studies.

Data Presentation
The following tables summarize the key quantitative data for vercirnon sodium, including its

chemical properties, solubility, and biological activity.

Table 1: Chemical and Physical Properties of Vercirnon Sodium
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Property Value Reference

CAS Number 886214-18-2 [2][3][4]

Molecular Formula C₂₂H₂₀ClN₂NaO₄S [2][4]

Molecular Weight 466.91 g/mol [2][5]

Table 2: Solubility of Vercirnon Sodium

Solvent Solubility Notes Reference

DMSO
90 mg/mL (192.76

mM)
- [2]

DMSO 25 mg/mL - [1]

In vivo formulation 1 5 mg/mL (10.71 mM) Suspended solution [3]

In vivo formulation 2
≥ 5 mg/mL (10.71

mM)
Clear solution [3]

Note: The solubility in DMSO may vary slightly between suppliers.

Table 3: In Vitro Biological Activity of Vercirnon Sodium
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Assay Cell Line IC₅₀ Reference

CCR9-mediated Ca²⁺

mobilization
Molt-4 5.4 nM [2][3]

CCR9-mediated

chemotaxis
Molt-4 3.4 nM [2][3]

CCL25-directed

chemotaxis (CCR9A)
- 2.8 nM [2][3]

CCL25-directed

chemotaxis (CCR9B)
- 2.6 nM [2][3]

Chemotaxis of primary

CCR9-expressing

cells to CCL25

- 6.8 nM [3]

Experimental Protocols
Preparation of Vercirnon Sodium Stock Solution
Materials:

Vercirnon sodium (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Weighing: Accurately weigh the desired amount of vercirnon sodium powder in a sterile

microcentrifuge tube.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM or 50 mM). Refer to Table 2 for solubility information. For a

10 mM stock solution, dissolve 4.67 mg of vercirnon sodium in 1 mL of DMSO.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, use an ultrasonic bath to aid dissolution.[3] Ensure the final solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C

for up to one year or at -80°C for up to two years.[6]

Preparation of Vercirnon Sodium for In Vitro Cell-Based
Assays
Materials:

Vercirnon sodium stock solution (in DMSO)

Appropriate cell culture medium (e.g., RPMI-1640, DMEM)

Sterile tubes

Protocol:

Thawing: Thaw a single aliquot of the vercirnon sodium stock solution at room temperature.

Serial Dilution: Prepare serial dilutions of the stock solution in the appropriate cell culture

medium to achieve the desired final concentrations for your experiment. It is recommended

to perform dilutions immediately before use.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is consistent across all experimental conditions and does not exceed a level that is

toxic to the cells (typically ≤ 0.5%).

Preparation of Vercirnon Sodium for In Vivo
Experiments
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Protocol 1: Suspended Solution for Oral or Intraperitoneal Injection[3]

Materials:

Vercirnon sodium

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Formulation (to achieve a 5 mg/mL suspension):

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:

Dissolve vercirnon sodium in DMSO first.

Add PEG300 and Tween-80 and mix well.

Add saline to the final volume.

Use an ultrasonic bath to ensure a uniform suspension.

Protocol 2: Clear Solution for Injection[3]

Materials:

Vercirnon sodium
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DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline (0.9% NaCl)

Formulation (to achieve a ≥ 5 mg/mL clear solution):

10% DMSO

90% (20% SBE-β-CD in Saline)

Procedure:

Prepare a 20% (w/v) solution of SBE-β-CD in saline.

Dissolve vercirnon sodium in DMSO.

Add the SBE-β-CD solution to the DMSO solution and mix until a clear solution is obtained.

Visualizations
The following diagrams illustrate the signaling pathway of CCR9 and a general workflow for

preparing vercirnon sodium solutions for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. abmole.com [abmole.com]

3. medchemexpress.com [medchemexpress.com]

4. searchlf.ama-assn.org [searchlf.ama-assn.org]

5. file.medchemexpress.com [file.medchemexpress.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Vercirnon Sodium: Application Notes and Protocols for
Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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